1-(3-fluorophenyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid
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Overview
Description
1-(3-fluorophenyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid is a useful research compound. Its molecular formula is C13H12FNO2 and its molecular weight is 233.242. The purity is usually 95%.
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Scientific Research Applications
Fluorine's Directing Effect in Lithiation
1-(3-fluorophenyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid demonstrates a unique property where the fluorine atom directs lithiation ortho to its position, regardless of the tertiary amine ligands involved. This effect is due to the fluorine atom increasing the kinetic acidity of the neighboring position, while the α hydrogens of the pyrrole rings remain most acidic in the ground state (Faigl et al., 1998).
Structural Analysis via Nuclear Magnetic Resonance
Bicyclic thiophene derivatives related to this compound have been studied using nuclear magnetic resonance (NMR), revealing interesting spin couplings and providing insights into molecular structure (Hirohashi et al., 1976).
Synthesis of Pyrrolylcarboxamides
New substituted 1H-1-pyrrolylcarboxamides, which are pharmacologically interesting, have been synthesized using this compound derivatives. These compounds have potential applications in drug discovery and have been characterized using various spectroscopic techniques (Bijev et al., 2003).
Application in Cancer Research
Compounds synthesized from this compound showed significant inhibition of cancer cell proliferation, suggesting potential applications in cancer research and treatment (Liu et al., 2016).
Fluorinated Bilirubin Synthesis
Synthesizing fluorinated bilirubin analogs from related compounds has been achieved, providing new insights into the chemical properties and potential applications of such analogs in medical science (Boiadjiev & Lightner, 1997).
Development of Thermo-responsive Materials
The derivative 4-(2,5-diphenyl-1H-pyrrol-1-yl)benzoic acid, related to this compound, has shown potential in developing thermo-responsive materials for temperature monitoring due to its unique fluorescence properties (Han et al., 2013).
Safety and Hazards
Future Directions
The future directions for research on “1-(3-fluorophenyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid” could involve further exploration of its synthesis, molecular structure, chemical reactions, mechanism of action, and physical and chemical properties. Additionally, more research could be conducted to determine its safety and potential applications .
Properties
IUPAC Name |
1-(3-fluorophenyl)-2,5-dimethylpyrrole-3-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12FNO2/c1-8-6-12(13(16)17)9(2)15(8)11-5-3-4-10(14)7-11/h3-7H,1-2H3,(H,16,17) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GCWSSIBLQDMCJL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(N1C2=CC(=CC=C2)F)C)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12FNO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.24 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.